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Compound of Interest

Compound Name: 3-Methyl-3-phenylazetidine

CAS No.: 5961-33-1

Cat. No.: B121715

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document compiles publicly available information on 3-Methyl-3-
phenylazetidine. Detailed experimental protocols for its synthesis, comprehensive spectral

datasets, and in-depth pharmacological and toxicological studies are not readily available in the

public domain. The information presented herein is for research and informational purposes

only.

Introduction
3-Methyl-3-phenylazetidine is a heterocyclic organic compound featuring a four-membered

azetidine ring substituted with both a methyl and a phenyl group at the 3-position.[1][2]

Azetidine scaffolds are of significant interest in medicinal chemistry due to their unique

conformational constraints and their presence in a variety of biologically active molecules.[2]

This guide provides a summary of the known properties and synthetic considerations for 3-
Methyl-3-phenylazetidine (CAS 5961-33-1).
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The chemical and physical properties of 3-Methyl-3-phenylazetidine have been reported in

various chemical databases, though some inconsistencies exist. A summary of the available

data is presented below.

Table 1: Chemical and Physical Properties of 3-Methyl-3-phenylazetidine

Property Value Source(s)

Molecular Formula C₁₀H₁₃N [2][3][4]

Molecular Weight 147.22 g/mol [2][5]

Boiling Point
73 °C at 0.9 Torr; 229 °C at

760 mmHg
[6][7]

Density 0.983 ± 0.06 g/cm³ (Predicted) [7]

pKa 10.68 ± 0.40 (Predicted) [6]

XLogP3 1.9 [5]

Topological Polar Surface Area 12 Å² [5]

Solubility

Likely more soluble in non-

polar solvents like hexane or

benzene. Limited solubility in

polar solvents.

[8]

Table 2: Identifiers for 3-Methyl-3-phenylazetidine
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Identifier Value Source(s)

CAS Number 5961-33-1 [2][3][4]

IUPAC Name 3-methyl-3-phenylazetidine [2]

SMILES CC1(CNC1)C2=CC=CC=C2 [2]

InChI

InChI=1S/C10H13N/c1-10(7-

11-8-10)9-5-3-2-4-6-9/h2-

6,11H,7-8H2,1H3

[2][3]

InChI Key
YOLLUMURPUEOJW-

UHFFFAOYSA-N
[2][3]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 3-Methyl-3-
phenylazetidine is not readily available in the literature, general synthetic strategies for 3,3-

disubstituted azetidines have been described. These methods can likely be adapted for the

synthesis of the target compound.

General Synthetic Approaches
Several methods for the construction of the azetidine ring are known, including:

Intramolecular Cyclization: This is a common strategy involving the cyclization of a precursor

containing both an amine and a suitable leaving group.

[2+2] Cycloaddition: The reaction of an imine with an alkene can form the azetidine ring,

although this is less common for 3,3-disubstituted azetidines.

Modification of Azetidinones: Functionalization of a pre-existing azetidine ring, such as an

azetidin-3-one, can be a viable route.

One described method for the synthesis of a related compound, 3-(4-methylphenyl)-3-

phenylazetidine, involves a two-step process starting from N-Boc-3-azetidinone.[9] This

approach, involving a Grignard-type reaction followed by a Friedel-Crafts alkylation, could

potentially be adapted for the synthesis of 3-Methyl-3-phenylazetidine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.smolecule.com/products/s590425
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5961331&Mask=200
https://www.guidechem.com/encyclopedia/azetidine-3-methyl-3-phenyl--dic207280.html
https://www.smolecule.com/products/s590425
https://www.smolecule.com/products/s590425
https://www.smolecule.com/products/s590425
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5961331&Mask=200
https://www.smolecule.com/products/s590425
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5961331&Mask=200
https://www.benchchem.com/product/b121715/docs?utm_src=pdf-body#in-depth-technical-guide-3-methyl-3-phenylazetidine-cas-5961-33-1
https://www.benchchem.com/product/b121715/docs?utm_src=pdf-body#in-depth-technical-guide-3-methyl-3-phenylazetidine-cas-5961-33-1
https://files01.core.ac.uk/download/pdf/216845494.pdf
https://www.benchchem.com/product/b121715/docs?utm_src=pdf-body#in-depth-technical-guide-3-methyl-3-phenylazetidine-cas-5961-33-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Illustrative Experimental Protocol: Synthesis of 3-(4-
methylphenyl)-3-phenylazetidine[9]
Note: This is a protocol for a related compound and would require modification for the synthesis

of 3-Methyl-3-phenylazetidine.

Step 1: Synthesis of N-Boc-3-phenylazetidin-3-ol

To a solution of N-Boc-azetidin-3-one in anhydrous THF at -78 °C, add a solution of

phenyllithium dropwise.

Allow the reaction mixture to stir at -78 °C for a specified time, monitoring by TLC.

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography to yield N-Boc-3-phenylazetidin-3-ol.

Step 2: Friedel-Crafts Alkylation to form 3-(4-methylphenyl)-3-phenylazetidine

Dissolve N-Boc-3-phenylazetidin-3-ol in toluene.

Add a Lewis acid catalyst, such as aluminum chloride, portion-wise at a controlled

temperature.

Stir the reaction mixture at room temperature or with gentle heating until the reaction is

complete (monitored by TLC).

Carefully quench the reaction with water or ice.

Basify the aqueous layer with a suitable base (e.g., NaOH) and extract the product with an

organic solvent.

Dry the organic layer and concentrate under reduced pressure.
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The final deprotection of the Boc group can be achieved under acidic conditions to yield the

desired 3,3-diarylazetidine, which can be isolated as a salt (e.g., oxalate salt).[9]
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Step 1: Grignard-type Reaction

Step 2: Friedel-Crafts Alkylation and Deprotection

N-Boc-3-azetidinone

Reaction in THF at -78 °C

Phenyllithium

N-Boc-3-phenylazetidin-3-ol

Friedel-Crafts Reaction

Toluene AlCl3 (Lewis Acid)

N-Boc-3-(4-methylphenyl)-3-phenylazetidine

Acidic Deprotection

3-(4-methylphenyl)-3-phenylazetidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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